![molecular formula C15H14O4S B8002863 2-(2,5-Dimethoxyphenylsulfinyl)benzaldehyde](/img/structure/B8002863.png)
2-(2,5-Dimethoxyphenylsulfinyl)benzaldehyde
Overview
Description
2-(2,5-Dimethoxyphenylsulfinyl)benzaldehyde is a useful research compound. Its molecular formula is C15H14O4S and its molecular weight is 290.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Complex Organic Compounds : This compound is used in the synthesis of other complex organic molecules. For example, X. Bin (2012) demonstrated the synthesis of 2,5-Dimethoxy-4-[(1E)-2-(1H-benzimidazol-2-yl)ethenyl]benzaldehyde using a condensation reaction, which has implications in pharmaceutical and materials science research (X. Bin, 2012).
Catalytic Reactions and Green Chemistry : The compound plays a role in catalytic reactions and has been utilized in green chemistry experiments. Verdía et al. (2017) reported an undergraduate organic chemistry experiment using an ionic liquid as solvent and catalyst in a Knoevenagel condensation between benzaldehyde and malononitrile, demonstrating its role in educational and sustainable chemical processes (Verdía, Santamarta, & Tojo, 2017).
Enzyme Catalysis in Chemical Engineering : Sven Kühl and colleagues (2007) investigated the use of benzaldehyde lyase in the asymmetric synthesis of compounds like 3,3'-dimethoxybenzoin, highlighting its application in enzyme catalysis and reaction engineering (Kühl et al., 2007).
Synthesis of Labeled Compounds for Research : S. B. Boga et al. (2014) discussed the synthesis of 2H and 13C labeled benzaldehydes, which are crucial in research involving isotope labeling for tracking and analysis in various scientific studies (Boga, Alhassan, & Hesk, 2014).
Pharmaceutical and Biomedical Applications : Research has also focused on the use of derivatives of this compound in the development of pharmaceutical drugs and in studying their biological activities. For instance, Catriona G Mortimer et al. (2006) synthesized a series of new 2-phenylbenzothiazoles based on the potent antitumor properties of a derivative of this compound (Mortimer et al., 2006).
Properties
IUPAC Name |
2-(2,5-dimethoxyphenyl)sulfinylbenzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4S/c1-18-12-7-8-13(19-2)15(9-12)20(17)14-6-4-3-5-11(14)10-16/h3-10H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAVFDNJBTKNHSE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)C2=CC=CC=C2C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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